2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide

• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-cycloheptyl-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C20H22N4O4S/c1-28-11-16-22-23-20(29-16)21-17(25)12-8-9-14-15(10-12)19(27)24(18(14)26)13-6-4-2-3-5-7-13/h8-10,13H,2-7,11H2,1H3,(H,21,23,25)
• InChI Key: SIJRPLGQKKUIEV-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4CCCCCC4

Description

This compound features a hybrid scaffold combining an isoindole-1,3-dione core with a 1,3,4-thiadiazole moiety. At position 2, a cycloheptyl substituent introduces steric bulk and lipophilicity, while the thiadiazole ring at position 5 is functionalized with a methoxymethyl group (CH₂OCH₃), which may improve aqueous solubility compared to simpler alkyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the core isoindole structure, followed by the introduction of the thiadiazole moiety and the cycloheptyl group. Common reagents used in these reactions include cycloheptanone, methoxymethyl chloride, and thiadiazole derivatives. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize efficiency and minimize waste. The use of automated reactors and continuous flow systems can enhance the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to a more reduced form.

Substitution: The methoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, often requiring specific solvents, temperatures, and catalysts.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Antimicrobial Properties

Recent studies have indicated that compounds with thiadiazole moieties exhibit significant antimicrobial activity. The compound has been evaluated for its effectiveness against various bacterial strains. For instance, a study highlighted the synthesis of similar thiadiazole derivatives which were tested for antibacterial activities against common pathogens such as Staphylococcus aureus and Escherichia coli . The presence of the cycloheptyl group may enhance the lipophilicity of the compound, potentially improving its ability to penetrate bacterial membranes.

Anti-inflammatory Activity

The anti-inflammatory potential of compounds containing thiadiazole rings has been documented in several research articles. In silico molecular docking studies have suggested that this compound may act as a 5-lipoxygenase (5-LOX) inhibitor, which is crucial in the synthesis of leukotrienes involved in inflammatory responses . The structural features of the compound can be optimized to enhance its binding affinity to the 5-LOX enzyme.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of this compound is essential for optimizing its pharmacological properties. The following table summarizes key structural components and their anticipated effects on biological activity:

Structural Component	Influence on Activity
Cycloheptyl group	Increases lipophilicity
Thiadiazole moiety	Enhances antimicrobial potency
Isoindole backbone	Potentially stabilizes binding to target enzymes

Molecular Docking Studies

Molecular docking simulations are crucial for predicting how well a compound can bind to a target protein. In a recent study, molecular docking was employed to evaluate the binding interactions of thiadiazole derivatives with various biological targets . The results indicated strong binding affinities, suggesting that modifications to the compound could lead to improved therapeutic profiles.

Case Study: 5-LOX Inhibition

The specific case of evaluating the compound as a potential 5-lipoxygenase inhibitor demonstrates its relevance in treating inflammatory diseases. The docking studies revealed that modifications to the methoxymethyl group could enhance inhibitory activity by improving interactions with the active site of the enzyme . Further experimental validation is necessary to confirm these computational predictions.

Mechanism of Action

The mechanism of action of 2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The thiadiazole moiety is particularly important for its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Substituent Analysis

The compound’s structural analogs can be categorized based on core heterocycles and substituent profiles. Key comparisons include:

Compound Name	Core Structure	Thiadiazole Substituent	Key Substituents	Molecular Formula (Hypothetical)	Molar Mass (g/mol)
Target Compound	Isoindole-1,3-dione	5-(methoxymethyl)	Cycloheptyl	C₂₀H₂₀N₄O₄S	428.46
1-benzyl-N-[(2E)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]-1H-indole-5-carboxamide	Indole	5-methyl	Benzyl	C₁₉H₁₆N₄OS	348.42
2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide	Benzimidazole	N/A	Methoxyphenyl, propyl	C₂₆H₂₇N₃O₄	445.51

Functional Group Impact on Bioactivity

• Thiadiazole Modifications :

  • The methoxymethyl group in the target compound may enhance solubility compared to the methyl group in the indole-based analog . This aligns with studies showing that polar substituents on thiadiazoles improve pharmacokinetic profiles .
  • The absence of thiadiazole in the benzimidazole analog shifts its mechanism of action, likely targeting different biological pathways (e.g., kinase inhibition vs. antimicrobial activity).
• The cycloheptyl group provides greater steric bulk and lipophilicity than the benzyl group in the indole analog, which may enhance membrane permeability but reduce solubility .

Biological Activity

The compound 2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide is a synthetic molecule that has garnered attention due to its potential biological activities. This article reviews the compound's biological activity, including its synthesis, structure-activity relationship (SAR), and various therapeutic potentials.

1. Chemical Structure and Synthesis

The compound features a complex structure that includes a cycloheptyl group, a thiadiazole moiety, and an isoindole framework. The synthesis of this compound typically involves multi-step reactions that include the formation of the thiadiazole ring and subsequent modifications to introduce the cycloheptyl and isoindole components.

2. Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

2.1 Anticancer Activity

Recent studies have indicated that derivatives of thiadiazoles exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds containing the 1,3,4-thiadiazole structure have shown promising results in inhibiting cell proliferation in breast and colon cancer models. The mechanism is often attributed to the induction of apoptosis and cell cycle arrest .

2.2 Antimicrobial Properties

Thiadiazole derivatives are known for their broad-spectrum antimicrobial activity. The presence of the thiadiazole moiety enhances the ability of these compounds to disrupt bacterial cell membranes or inhibit essential enzymatic processes. Research has demonstrated that certain thiadiazole-containing compounds exhibit potent antibacterial effects against resistant strains of bacteria .

2.3 Anti-inflammatory Effects

Compounds similar to the one have been reported to possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. This activity is crucial for conditions like rheumatoid arthritis and other inflammatory diseases .

Case Study 1: Anticancer Activity

In a study evaluating various thiadiazole derivatives, it was found that specific modifications to the thiadiazole ring significantly enhanced cytotoxicity against the HCT-116 colon cancer cell line. The compound's IC50 values were determined at various concentrations, revealing a dose-dependent response with notable efficacy at lower concentrations .

Case Study 2: Antimicrobial Efficacy

A series of synthesized thiadiazole derivatives were tested against Gram-positive and Gram-negative bacteria. The results indicated that modifications to the cycloheptyl group improved antimicrobial potency, with some compounds exhibiting MIC values in the low micromolar range .

4. Structure-Activity Relationship (SAR)

The SAR studies highlight that:

• The presence of electron-withdrawing groups on the thiadiazole ring enhances biological activity.
• Modifications on the cycloheptyl group can significantly alter pharmacokinetic properties and bioavailability.
• The isoindole framework contributes to the overall stability and interaction with biological targets.

5. Data Tables

Biological Activity	IC50 Value (µM)	Cell Line/Pathogen
Anticancer	6.2	HCT-116 (Colon)
Antimicrobial	12	Staphylococcus aureus
Anti-inflammatory	Not specified	In vitro assays

6.

The compound 2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide exhibits significant potential in various therapeutic areas, particularly in anticancer and antimicrobial applications. Continued research into its mechanisms of action and optimization through SAR studies could lead to the development of novel therapeutic agents.

Q & A

Basic Synthesis Methodology

Q: What are the standard synthetic protocols for preparing 2-cycloheptyl-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide? A: A common approach involves refluxing precursors (e.g., substituted thiadiazoles and isoindole derivatives) with sodium acetate in acetic acid. For example, analogous compounds are synthesized by refluxing 2-aminothiazol-4(5H)-one derivatives with carbonyl-containing intermediates (e.g., 3-formyl-1H-indole-2-carboxylic acid) in acetic acid for 3–5 hours. The product is isolated via filtration, washed with acetic acid and ethanol, and recrystallized from DMF/acetic acid mixtures .

Advanced Synthesis Optimization

Q: How can machine learning or design of experiments (DOE) improve the synthesis efficiency of this compound? A: DOE can systematically vary reaction parameters (e.g., temperature, molar ratios, solvent volume) to identify optimal conditions. Machine learning models, trained on reaction yield data, can predict ideal parameters or troubleshoot inefficiencies. Integration with simulation tools like COMSOL Multiphysics enables real-time adjustments, as seen in AI-driven chemical engineering workflows .

Basic Structural Characterization

Q: What analytical techniques are essential for confirming the structure of this compound? A: Key methods include:

• 1H/13C NMR : Assigns proton and carbon environments (e.g., distinguishing thiadiazole and isoindole moieties).
• IR Spectroscopy : Identifies functional groups (e.g., C=O at ~1700 cm⁻¹, C=N at ~1600 cm⁻¹).
• X-ray Crystallography : Resolves stereochemistry and molecular packing, as demonstrated for related thiadiazole derivatives .

Advanced Structural Analysis

Q: How can computational methods resolve contradictions between spectral data and crystallographic results? A: Density functional theory (DFT) calculations can model molecular geometries and compare theoretical spectra (e.g., NMR chemical shifts) with experimental data. Discrepancies may arise from solvent effects or crystal packing, which DFT can simulate to validate structural assignments .

Basic Mechanistic Studies

Q: What experimental strategies elucidate the reaction mechanism for forming the thiadiazole-isoindole core? A: Kinetic studies (e.g., monitoring intermediate formation via HPLC) and isolation of intermediates (e.g., Schiff base adducts) are critical. For example, refluxing thiadiazole precursors with carbonyl compounds likely proceeds via nucleophilic addition-elimination, as observed in analogous syntheses .

Advanced Mechanistic Probes

Q: How can isotopic labeling or advanced spectroscopy clarify ambiguous mechanistic steps? A: Isotopic labeling (e.g., 13C or 15N) tracks atom migration during cyclization. Time-resolved FTIR or Raman spectroscopy can capture transient intermediates, while mass spectrometry identifies isotopic patterns in reaction byproducts .

Basic Data Contradiction Analysis

Q: How should researchers address conflicting data between NMR and X-ray crystallography? A: Re-examine sample purity (via HPLC) and crystallography conditions (e.g., solvent effects). For example, dynamic NMR effects (e.g., tautomerism in thiadiazole derivatives) may explain discrepancies, requiring variable-temperature NMR studies .

Advanced Multi-Technique Validation

Q: What integrated approaches validate structural hypotheses when single-technique data is inconclusive? A: Combine:

• Solid-state NMR : Resolves dynamic vs. static disorder in crystals.
• SC-XRD (Single-Crystal X-ray Diffraction) : Confirms absolute configuration.
• DFT-MD Simulations : Models solvent interactions affecting spectral data .

Basic Biological Activity Screening

Q: What in vitro assays are suitable for preliminary bioactivity assessment? A: Prioritize enzyme inhibition assays (e.g., kinase or protease targets) and cytotoxicity screens (e.g., MTT assay on cancer cell lines). Structural analogs of thiadiazole-isoindole hybrids show activity in these contexts .

Advanced Biological Target Identification

Q: How can researchers identify molecular targets for this compound? A: Use proteomics (e.g., affinity chromatography with tagged compounds) or transcriptomics (e.g., RNA-seq after treatment). Molecular docking against protein databases (e.g., PDB) can prioritize candidates for validation .

Theoretical Framework Integration

Q: How should this compound’s research align with broader chemical theories? A: Link to heterocyclic reaction mechanisms (e.g., Baldwin’s rules for cyclization) or electronic structure theories (e.g., frontier molecular orbital analysis for reactivity predictions) .

Advanced Computational Modeling

Q: Can AI-driven QSAR models predict novel derivatives with enhanced properties? A: Yes. Quantitative structure-activity relationship (QSAR) models, trained on bioactivity data, can propose derivatives with optimized solubility or binding affinity. Integration with synthetic feasibility algorithms ensures practicality .

Basic Stability and Storage

Q: What storage conditions prevent degradation of this compound? A: Store at –20°C under inert atmosphere (N2/Ar). Monitor stability via accelerated aging studies (e.g., 40°C/75% RH for 1 month) with HPLC purity checks .

Advanced Degradation Pathway Analysis

Q: What techniques characterize degradation products under stressed conditions? A: LC-MS/MS identifies degradation byproducts, while 2D NMR (e.g., HSQC, HMBC) assigns structures. Kinetic modeling (e.g., Arrhenius plots) predicts shelf-life .